2-(4-bromophenyl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide
• InChI: InChI=1S/C18H20BrNO2/c1-13-9-14(2)11-17(10-13)22-8-7-20-18(21)12-15-3-5-16(19)6-4-15/h3-6,9-11H,7-8,12H2,1-2H3,(H,20,21)
• InChI Key: IMIRLVFMPJCGLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNC(=O)CC2=CC=C(C=C2)Br)C
• Molecular Formula: C18H20BrNO2
• Molecular Weight: 362.3 g/mol

Description

2-(4-bromophenyl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide, also known as BPPDE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPPDE belongs to the class of compounds known as benzamides, which have been found to exhibit a range of biological activities, including antipsychotic, analgesic, and anti-inflammatory effects.

Scientific Research Applications

Potential Use in Pesticides

• N-derivatives of phenoxyacetamide compounds, similar in structure to 2-(4-bromophenyl)-N-[2-(3,5-dimethylphenoxy)ethyl]acetamide, have been characterized for potential use as pesticides. These compounds, including variations like 2-(4-chloro-3,5-dimethylphenoxy)-N-pyridin-2-ylacetamide, exhibit promising properties for pest control applications (Olszewska, Tarasiuk, & Pikus, 2011).

Anticancer Potential

• Derivatives of acetamides, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, have shown anticancer properties through in silico modeling studies targeting the VEGFr receptor (Sharma et al., 2018).

Synthesis for Cytotoxic and Anti-inflammatory Agents

• Acetamide derivatives, including compounds similar to this compound, have been synthesized and assessed for cytotoxic, anti-inflammatory, analgesic, and antipyretic effects. Some of these compounds have shown activities comparable to standard drugs, highlighting their therapeutic potential (Rani, Pal, Hegde, & Hashim, 2016).

Antimicrobial and Enzyme Inhibition

• N'-Substituted benzylidene-2-(2, 4- Dimethylphenoxy) acetatohydrazides, a class of molecules bearing similarity to this compound, have been synthesized and evaluated for antibacterial and anti-enzymatic activities. These molecules are characterized by their potential biological activities (Aziz‐ur‐Rehman et al., 2014).

Use in Radiosynthesis of Herbicides

• Derivatives of phenoxyacetamide, including 2-chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide, have been utilized in the radiosynthesis of herbicides. This highlights the potential application of similar compounds in agricultural research and development (Latli & Casida, 1995).